Cas no 1365936-92-0 (Tert-Butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate)

• Product Name: Tert-Butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate
• CAS No: 1365936-92-0
• MF: C₁₄H₁₉F₃N₄O₂
• MW: 332.321473360062
• CID: 4787472
• Update Time: 2025-10-29

Tert-Butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate
• (S)-tert-Butyl (1-(6-(trifluoromethyl)pyrimidin-4-yl)pyrrolidin-3-yl)carbamate
• tert-Butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbam
• tert-Butyl N-{(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-yl}carbam
• Tert-Butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate

• Inchi： 1S/C14H19F3N4O2/c1-13(2,3)23-12(22)20-9-4-5-21(7-9)11-6-10(14(15,16)17)18-8-19-11/h6,8-9H,4-5,7H2,1-3H3,(H,20,22)/t9-/m0/s1
• InChI Key： KZIBDILKNONISF-VIFPVBQESA-N
• SMILES： FC(C1=CC(=NC=N1)N1CC[C@@H](C1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 425
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4

Additional information on Tert-Butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate

Introduction to Tert-Butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate (CAS No. 1365936-92-0)

Tert-Butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1365936-92-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of Tert-Butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate features a tert-butyl carbamate group attached to a pyrrolidine ring, which is further linked to a pyrimidine moiety substituted with a trifluoromethyl group. This specific arrangement of functional groups contributes to the compound's distinct chemical and biological characteristics, positioning it as a potential candidate for various therapeutic applications.

In recent years, the development of novel pharmaceutical agents has been driven by the need for compounds that exhibit high specificity and efficacy while minimizing side effects. The presence of the (3S) configuration in the pyrrolidine ring suggests that this compound may possess stereoselective properties, which are crucial for many drug candidates. Such stereochemical control can significantly influence the pharmacokinetic and pharmacodynamic profiles of a molecule, making it an attractive target for further investigation.

The trifluoromethyl group incorporated into the pyrimidine ring is a well-known pharmacophore that enhances the metabolic stability and binding affinity of many drug molecules. This group can also influence the electronic properties of the molecule, potentially affecting its interactions with biological targets. The combination of these features makes Tert-butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate a fascinating subject for researchers exploring new therapeutic strategies.

Current research in medicinal chemistry increasingly focuses on leveraging computational methods and high-throughput screening to identify promising drug candidates. The structural complexity of Tert-butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate presents both challenges and opportunities for these approaches. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, are being employed to predict the interactions of this compound with various biological targets.

One area of particular interest is the potential application of this compound in the treatment of neurological disorders. The pyrrolidine and pyrimidine moieties are known to interact with receptors and enzymes involved in neural signaling pathways. Preliminary studies suggest that Tert-butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate may modulate these pathways in ways that could be beneficial for conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate these mechanisms and assess their therapeutic potential.

Another promising application lies in its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The unique structural features of this compound make it a valuable building block for designing molecules with enhanced biological activity. Researchers are exploring its use in generating derivatives that could target specific diseases more effectively than existing treatments.

The synthesis of Tert-butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate presents significant challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as chiral catalysis and asymmetric synthesis are being employed to ensure high enantiomeric purity, which is critical for its intended applications.

Regulatory considerations also play a crucial role in the development and commercialization of new pharmaceuticals. The safety and efficacy of Tert-butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate must be thoroughly evaluated through rigorous preclinical and clinical studies before it can be approved for therapeutic use. These studies will provide essential data on its pharmacokinetics, pharmacodynamics, and potential side effects.

In conclusion, Tert-butyl N-(3S)-1-[6-(trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-ylcarbamate (CAS No. 1365936-92-0) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical configuration makes it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in the development of novel therapeutic agents.